Cas no 849589-85-1 ((2S)-2-Oxiranylmethyl Ester (9Z)-9-Octadecenoic Acid)
849589-85-1 structure
Product Name:(2S)-2-Oxiranylmethyl Ester (9Z)-9-Octadecenoic Acid
CAS No:849589-85-1
Molecular Formula:C21H38O3
Molecular Weight:338.52462720871
CID:5046901
PubChem ID:11975409
(2S)-2-Oxiranylmethyl Ester (9Z)-9-Octadecenoic Acid Properties
Names and Identifiers
-
- JB5GHF083M
- Glycidyl oleate, (S)-
- Glycidyl oleate, (+)-
- Oleoyl[(S)-glycidyl] ether
- 9-Octadecenoic acid (9Z)-, (2S)-2-oxiranylmethyl ester
-
- InChIKey： VWYIWOYBERNXLX-QJRAZLAKSA-N
- Inchi： 1S/C21H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(22)24-19-20-18-23-20/h9-10,20H,2-8,11-19H2,1H3/b10-9-/t20-/m0/s1
- SMILES： O1C[C@H]1COC(CCCCCCC/C=C\CCCCCCCC)=O
Computed Properties
- Exact Mass: 338.28209507g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 18
- Monoisotopic Mass: 338.28209507g/mol
- Heavy Atom Count: 24
- Complexity: 325
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 7.3
- Topological Polar Surface Area: 38.8
(2S)-2-Oxiranylmethyl Ester (9Z)-9-Octadecenoic Acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O850238-1mg |
(2S)-2-Oxiranylmethyl Ester (9Z)-9-Octadecenoic Acid |
849589-85-1 | 1mg |
$190.00 | 2023-05-17 |
(2S)-2-Oxiranylmethyl Ester (9Z)-9-Octadecenoic Acid Related Literature
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Y. H. Wan,J. Sun,Q. P. Jian,X. Z. Fan J. Mater. Chem. A, 2022,10, 13021-13030
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Hua Chun Zeng J. Mater. Chem. A, 2020,8, 12757-12766
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4. Nanodrop on a smooth solid surface with hidden roughness. Density functional theory considerationsGersh O. Berim,Eli Ruckenstein Nanoscale, 2015,7, 7873-7884
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Jun-Ju Shen,Xiao-Li Kang,Qiao-Zhen Ren,Guo-Ping Li,Ya-Na Gao,Peng-Fei Hao,Yun-Long Fu Dalton Trans., 2020,49, 4470-4475
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7. Front cover
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Stephen Hermitage,Judith A. K. Howard,David Jay,Robin G. Pritchard,Michael R. Probert,Andrew Whiting Org. Biomol. Chem., 2004,2, 2451-2460
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Marija Edinborough,Sarah Fearn,Andrijana Cvetković,Branko Mihailović,Rade Grbić,Kevan Edinborough J. Anal. At. Spectrom., 2020,35, 1199-1206
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Martin H. G. Prechtl,Paul S. Campbell,Jackson D. Scholten,Georgina B. Fraser,Giovanna Machado,Catherine C. Santini,Jairton Dupont,Yves Chauvin Nanoscale, 2010,2, 2601-2606
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